Ethyl 2-(3-cyano-4-isobutoxyphenyl)-4-methyl-5-thiazolecarboxylate

Description

Ethyl 2-(3-cyano-4-isobutoxyphenyl)-4-methyl-5-thiazolecarboxylate, also known as Febuxostat Ethyl Ester, is a chemical compound with the molecular formula C18H20N2O3S and a molecular weight of 344.43 . It is a white crystalline powder . This compound is used as an impurity standard of Febuxostat, which is a xanthine oxidase/xanthine dehydrogenase inhibitor used to treat hyperuricemia and chronic gout . Febuxostat, administered in doses of 40-120 mg per day, has demonstrated effectiveness in lowering serum urate levels in patients with gout .

The synthesis of Ethyl 2-(3-cyano-4-isobutoxyphenyl)-4-methyl-5-thiazolecarboxylate involves reacting ethyl-2-(3-cyano-4-hydroxyphenyl)-4-methyl-5-thiazole carboxylate with potassium carbonate and isobutyl bromide in dimethylformamide at around 75°C . After the reaction is completed, the mixture is cooled, water is added, and the resulting solid is filtered, washed, and dried to obtain the desired compound .

A similar compound is Ethyl 2-(3-formyl-4-isobutoxyphenyl)-4-methylthiazole-5-carboxylate, which has the CAS No. 161798-03-4 . Another related compound is 2-(3-Cyano-4-isobutoxyphenyl)-4-methylthiazole-5-carboxylic acid isobutyl ester .

• CAS No.: 160844-75-7
• Product Name: Ethyl 2-(3-cyano-4-isobutoxyphenyl)-4-methyl-5-thiazolecarboxylate
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol
• IUPAC Name: ethyl 2-[3-cyano-4-(2-methylpropoxy)phenyl]-4-methyl-1,3-thiazole-5-carboxylate
• Standard InChI: InChI=1S/C18H20N2O3S/c1-5-22-18(21)16-12(4)20-17(24-16)13-6-7-15(14(8-13)9-19)23-10-11(2)3/h6-8,11H,5,10H2,1-4H3
• Standard InChIKey: OGAZOYHQFBSRMC-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(N=C(S1)C2=CC(=C(C=C2)OCC(C)C)C#N)C
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)C2=CC(=C(C=C2)OCC(C)C)C#N)C
• Appearance: White Solid
• Purity: > 95%
• Synonyms: Ethyl 2-(3-cyano-4-isobutoxyphenyl)-4-methyl-5-thiazolecarboxylate
• PubChem Compound: 9884549
• Last Modified: Aug 15 2023